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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547 Get Quote

Technical Support Center: Acid Yellow 61
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Acid
Yellow 61. The information is presented in a question-and-answer format to directly address

potential stability issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is Acid Yellow 61 and what are its general properties?

Acid Yellow 61 is a monoazo acid dye. Its key properties are summarized in the table below.

Property Value

CI Name Acid Yellow 61

CAS Number 12217-38-8

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂

Molecular Weight 632.47 g/mol

Appearance Yellow powder

Water Solubility 35 g/L at 90°C[1][2]

Q2: What are the recommended storage and handling conditions for Acid Yellow 61?
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Storage: Keep the container tightly sealed and protected from direct sunlight. Store in a dry,

cool, and well-ventilated area.[3] For long-term storage of the powder, -20°C is

recommended. In solvent, store at -80°C for up to one year.

Handling: Avoid creating dust.[3] Do not breathe dust. Avoid contact with skin, eyes, and

personal clothing.[4][5] Wear appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat.[3][4] Wash hands thoroughly after handling.[4][5]

Q3: How does pH affect the color and stability of Acid Yellow 61 solutions?

The color of an Acid Yellow 61 solution can be influenced by pH. Its aqueous solution is

typically a greenish-light yellow. Adding hydrochloric acid results in a "tender yellow" color.[1][2]

When sodium hydroxide is added, the solution also turns "tender yellow" but may become

slightly cloudy, suggesting potential precipitation or aggregation at alkaline pH.[1][2] For many

acid dyes, a weakly acidic to neutral pH range (pH 4-7) is often optimal for stability in solution.

Q4: Is Acid Yellow 61 sensitive to metal ions?

Yes, Acid Yellow 61 is sensitive to copper and iron ions.[1] The presence of these ions in your

solution can affect the dye's properties and stability. It is advisable to use high-purity water and

avoid metal containers or spatulas that could introduce these contaminants.

Troubleshooting Guide
This guide addresses common stability issues you might encounter when working with Acid
Yellow 61 in solution.

Problem 1: My Acid Yellow 61 solution appears cloudy or has precipitated.
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Potential Cause Troubleshooting Step

Poor Solubility

Ensure you have not exceeded the solubility

limit, especially at room temperature. The

solubility is significantly higher at 90°C (35 g/L).

[1][2] Gentle warming may help dissolve the

dye. For organic solvents, solubility can vary

greatly.

Incorrect pH

The solution can become cloudy in the presence

of sodium hydroxide.[1][2] Check the pH of your

solution. Adjust towards a neutral or slightly

acidic pH if your experimental conditions allow.

Contamination

The presence of multivalent metal ions (e.g.,

Ca²⁺, Mg²⁺) from hard water can sometimes

cause precipitation of anionic dyes. Use

deionized or distilled water for solution

preparation.

Problem 2: The color of my Acid Yellow 61 solution is fading or changing over time.
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Potential Cause Troubleshooting Step

Photodegradation

Acid dyes can be susceptible to degradation

upon exposure to light. Protect your solutions

from light by using amber vials or covering the

containers with aluminum foil. Prepare fresh

solutions as needed and avoid long-term

storage of dilute solutions in direct light.

Chemical Degradation

Strong oxidizing or reducing agents can

degrade the dye. Ensure that other components

in your solution are compatible with Acid Yellow

61. The presence of reactive species like

hydroxyl radicals (e.g., from H₂O₂ in the

presence of metal ions) can lead to degradation.

Temperature Instability

While moderate heating can aid dissolution,

prolonged exposure to high temperatures may

accelerate degradation. Store stock solutions at

recommended temperatures (e.g., 4°C for short-

term, -20°C or -80°C for long-term).

pH Shift

A change in the pH of the solution during

storage or use could lead to a color shift. Buffer

your solution if your experimental design

permits, to maintain a stable pH.

Problem 3: I am seeing inconsistent results in my assays using Acid Yellow 61.
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Potential Cause Troubleshooting Step

Solution Instability

Prepare fresh dilutions of Acid Yellow 61 from a

stock solution for each experiment to ensure

consistent concentrations.

Interaction with other components

Acid Yellow 61 may interact with other

molecules in your assay, affecting its properties.

Perform control experiments to assess any

potential interactions.

Inaccurate Concentration

Verify the concentration of your stock solution

using spectrophotometry and Beer-Lambert's

law, using a freshly prepared standard curve.

Below is a logical workflow for troubleshooting general stability issues with Acid Yellow 61.
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Troubleshooting Workflow for Acid Yellow 61 Stability
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(e.g., color change, precipitation)
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No

Verify Concentration vs. Solubility

Yes

Protect from Light

Yes

Concentration OK?

Measure and Adjust pH
(Avoid high alkalinity)

Use High-Purity Water

Issue Resolved

Verify Storage Temperature

Review Solution Components
(e.g., oxidizing/reducing agents)

Buffer Solution if Possible

Issue Resolved

Yes

No, remake at lower conc.

Click to download full resolution via product page

Caption: Troubleshooting workflow for Acid Yellow 61 stability issues.
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Experimental Protocols
The following are general protocols that can be adapted to assess the stability of Acid Yellow
61 in your specific experimental conditions.

Protocol 1: Assessing pH Stability

This protocol allows for the determination of the optimal pH range for the stability of Acid
Yellow 61 in an aqueous solution.

Preparation of Buffers: Prepare a series of buffers covering a pH range of interest (e.g., pH 2

to 10). Use buffers that are compatible with your downstream applications (e.g., citrate,

phosphate, Tris, glycine).

Preparation of Dye Solutions: Prepare a stock solution of Acid Yellow 61 in high-purity

water. Add a small aliquot of the stock solution to each buffer to achieve the desired final

concentration (e.g., 10 µM). Ensure the volume of the dye stock is small enough not to

significantly alter the pH of the buffer.

Initial Absorbance Measurement: Immediately after preparation, measure the UV-Visible

absorbance spectrum (e.g., from 300 to 700 nm) of each solution. Record the absorbance at

the wavelength of maximum absorbance (λmax).

Incubation: Store the solutions under controlled conditions (e.g., at room temperature,

protected from light).

Time-course Measurements: At regular intervals (e.g., 1, 2, 4, 8, 24 hours), measure the

absorbance spectra of the solutions.

Data Analysis: Plot the absorbance at λmax as a function of time for each pH. A stable

solution will show minimal change in absorbance over time.
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Workflow for Assessing pH Stability of Acid Yellow 61
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Caption: Experimental workflow for assessing the pH stability of Acid Yellow 61.

Protocol 2: Assessing Photostability

This protocol helps determine the sensitivity of Acid Yellow 61 to light exposure.
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Prepare Dye Solution: Prepare a solution of Acid Yellow 61 in a suitable solvent or buffer at

a known concentration.

Divide Sample: Divide the solution into two sets of transparent vials.

Light Exposure: Expose one set of vials to a controlled light source (e.g., a UV lamp or a

specific wavelength of light relevant to your experimental setup).

Dark Control: Wrap the second set of vials completely in aluminum foil to serve as a dark

control.

Incubation: Place both sets of vials at a constant temperature.

Time-course Measurements: At regular time intervals, take an aliquot from one "light-

exposed" and one "dark control" vial and measure the absorbance spectrum.

Data Analysis: Compare the change in absorbance at λmax for the light-exposed samples to

the dark controls. A significant decrease in absorbance in the light-exposed samples

indicates photodegradation.

Protocol 3: Determining Solubility in Organic Solvents

This gravimetric method can be used to quantify the solubility of Acid Yellow 61 in various

organic solvents.

Preparation of Saturated Solution: Add an excess amount of Acid Yellow 61 powder to a

known volume of the desired organic solvent in a sealed vial.

Equilibration: Agitate the mixture at a constant temperature for a sufficient time (e.g., 24

hours) to ensure equilibrium is reached.

Phase Separation: Allow the vial to stand undisturbed for the solid to settle. Alternatively,

centrifuge the vial to pellet the excess solid.

Filtration: Carefully filter a known volume of the supernatant through a syringe filter (e.g.,

0.22 µm) into a pre-weighed container. This step removes any undissolved particles.
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Solvent Evaporation: Evaporate the solvent from the filtered solution under a stream of

nitrogen or in a vacuum oven at a temperature that will not degrade the dye.

Mass Determination: Once the solvent is completely removed, weigh the container with the

dried dye residue.

Calculation: Calculate the solubility by subtracting the initial weight of the container from the

final weight and dividing by the volume of the filtered solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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